Cas no 2138097-19-3 (3-bromo-2-cyclopentylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-cyclopentylimidazo1,2-apyridine
• CAS No: 2138097-19-3
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5792295
• PubChem ID: 165499867
• Update Time: 2025-06-12

3-bromo-2-cyclopentylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1197175
• 3-bromo-2-cyclopentylimidazo[1,2-a]pyridine
• 2138097-19-3
• 3-bromo-2-cyclopentylimidazo1,2-apyridine

• Inchi： 1S/C12H13BrN2/c13-12-11(9-5-1-2-6-9)14-10-7-3-4-8-15(10)12/h3-4,7-9H,1-2,5-6H2
• InChI Key： VUSXDEVBSBTQNB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CCCC2)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-cyclopentylimidazo1,2-apyridine

Introduction to 3-bromo-2-cyclopentylimidazo[1,2-apyridine (CAS No. 2138097-19-3)

3-bromo-2-cyclopentylimidazo[1,2-apyridine], identified by the Chemical Abstracts Service Number (CAS No.) 2138097-19-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazopyridines, a structurally diverse family of molecules known for their broad spectrum of biological activities. The presence of both bromine and cyclopentyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The imidazopyridine core is a privileged structure in drug discovery, exhibiting a wide range of pharmacological effects including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The bromine atom at the 3-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of derivatives with tailored biological activities.

The cyclopentyl group at the 2-position introduces steric bulk and conformational flexibility to the molecule. This substitution can influence both the solubility and binding affinity of the compound to biological targets. In recent years, there has been a growing interest in cyclopentyl-containing heterocycles due to their potential to modulate enzyme activity and receptor binding. For instance, derivatives of imidazopyridines with cyclopentyl moieties have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 3-bromo-2-cyclopentylimidazo[1,2-apyridine] derivatives. By leveraging virtual screening techniques, researchers have identified novel analogs with enhanced potency and selectivity against specific disease targets. These computational approaches have been particularly useful in predicting binding modes and optimizing pharmacokinetic profiles.

In the realm of oncology, 3-bromo-2-cyclopentylimidazo[1,2-apyridine] has been explored as a potential inhibitor of tyrosine kinases, which are overexpressed in many cancers. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory activity against mutant forms of kinases associated with resistance to current therapies. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune interactions with the target protein.

The antimicrobial properties of 3-bromo-2-cyclopentylimidazo[1,2-apyridine] have also been investigated. Antibiotic resistance remains a global health challenge, prompting researchers to explore novel chemical entities that can overcome existing resistance mechanisms. Imidazopyridines have shown efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. The cyclopentyl group may contribute to membrane disruption or interfere with essential metabolic pathways in microbial cells.

Synthetic methodologies for 3-bromo-2-cyclopentylimidazo[1,2-apyridine] involve multi-step processes that often begin with readily available precursors such as 2-amino furylacetonitrile and cyclopentanone derivatives. The introduction of the bromine atom typically occurs through electrophilic aromatic substitution or halogen exchange reactions. These synthetic routes highlight the versatility of imidazopyridine chemistry and provide access to a library of structurally diverse compounds for further biological evaluation.

The pharmacokinetic profile of 3-bromo-2-cyclopentylimidazo[1,2-apyridine] is another critical aspect that influences its potential as a drug candidate. Studies have shown that modifications at the 3-position can significantly impact metabolic stability and oral bioavailability. For example, electron-withdrawing groups such as fluorine or chlorine may enhance metabolic resistance, while bulky substituents can improve solubility.

In conclusion,3-bromo-2-cyclopentylimidazo[1,2-apyridine (CAS No. 2138097-19-3) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for designing molecules with improved therapeutic efficacy and reduced side effects. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.